Cas no 62542-48-7 (1H-Indole-2-carbonitrile, 3-formyl-5-methoxy-)

• Product Name: 1H-Indole-2-carbonitrile, 3-formyl-5-methoxy-
• CAS No: 62542-48-7
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• CID: 440980
• PubChem ID: 71385404
• Update Time: 2025-04-19

1H-Indole-2-carbonitrile, 3-formyl-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carbonitrile, 3-formyl-5-methoxy-
• 3-formyl-5-methoxy-1H-indole-2-carbonitrile
• DTXSID00807637
• 62542-48-7

• Inchi： 1S/C11H8N2O2/c1-15-7-2-3-10-8(4-7)9(6-14)11(5-12)13-10/h2-4,6,13H,1H3
• InChI Key： TXILGILQYFTIDK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C(C=O)=C(C#N)N2

Computed Properties

• Exact Mass: 200.05864
• Monoisotopic Mass: 200.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.9Ų

Experimental Properties

• PSA: 65.88